![molecular formula C12H14N2O3S2 B7338076 N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide](/img/structure/B7338076.png)
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a potent inhibitor of a specific enzyme that plays a crucial role in various physiological processes, making it a promising candidate for the treatment of several diseases.
Mechanism of Action
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide inhibits HSP90 by binding to its ATP-binding site, preventing the enzyme from carrying out its normal function. This leads to the destabilization of HSP90 client proteins, which are essential for the survival and growth of cancer cells. As a result, this compound has been shown to have potent anti-cancer activity in preclinical studies.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound induces cell cycle arrest and apoptosis by destabilizing HSP90 client proteins. Additionally, this compound has been shown to inhibit the growth and invasion of cancer cells in vitro and in vivo. In neurodegenerative disorders, this compound has been shown to reduce the aggregation of misfolded proteins, which are a hallmark of these diseases.
Advantages and Limitations for Lab Experiments
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide has several advantages for lab experiments. This compound is a potent and specific inhibitor of HSP90, making it a valuable tool for studying the role of this enzyme in various physiological processes. Additionally, this compound has been shown to have potent anti-cancer activity in preclinical studies, making it a promising candidate for the development of cancer therapeutics. However, there are also some limitations to using this compound in lab experiments. This compound is a complex molecule that requires several steps to synthesize, making it difficult to obtain in large quantities. Additionally, the high potency of this compound may lead to off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide. One area of research is the development of more efficient synthesis methods for this compound, which would allow for its use in larger-scale experiments. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on different physiological processes. Another area of research is the development of more potent and specific inhibitors of HSP90, which could lead to the development of more effective cancer therapeutics. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans, which could pave the way for its use as a therapeutic agent.
Synthesis Methods
The synthesis of N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide involves several steps. The starting material for the synthesis is 2-aminothiophene-3-carboxylic acid, which is converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-chloro-6-(cyclopentylamino)pyridine to obtain the desired product. The final step involves the addition of a hydroxyl group to the cyclopentyl ring using a chiral auxiliary, resulting in the formation of this compound.
Scientific Research Applications
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of a specific enzyme called HSP90, which plays a crucial role in various physiological processes such as protein folding, cell cycle regulation, and apoptosis. Aberrant HSP90 activity has been linked to several diseases, including cancer, neurodegenerative disorders, and infectious diseases. Therefore, this compound has the potential to be used as a therapeutic agent for these diseases.
Properties
IUPAC Name |
N-[(1R,2R)-2-hydroxycyclopentyl]thieno[3,2-b]pyridine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3S2/c15-11-3-1-2-9(11)14-19(16,17)8-6-12-10(13-7-8)4-5-18-12/h4-7,9,11,14-15H,1-3H2/t9-,11-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZALYJHHTJWVPX-MWLCHTKSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)O)NS(=O)(=O)C2=CC3=C(C=CS3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H](C1)O)NS(=O)(=O)C2=CC3=C(C=CS3)N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.